Cas no 1150561-56-0 (3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester)

• Product Name: 3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester
• CAS No: 1150561-56-0
• MF: C₁₄H₁₈BF₃O₃
• MW: 302.097135066986
• MDL: MFCD12026088
• CID: 839945
• PubChem ID: 46739444
• Update Time: 2025-11-01

3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-5-(TRIFLUOROMETHOXY)PHENYLBORONIC ACID, PINACOL ESTER
• 4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethoxy)-phenyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[3-methyl-5-(trifluoromethoxy)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane
• 1150561-56-0
• 3-Methyl-5-(trifluoromethoxy)phenylboronic acid,pinacol ester
• J-003228
• AKOS025293837
• FTVLDBHZEMFMKS-UHFFFAOYSA-N
• DTXSID90675049
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[3-methyl-5-(trifluoromethoxy)phenyl]-
• MFCD12026088
• 3-methyl-5-(trifluoromethoxy)phenylboronic acid pinacol ester
• CS-0176448
• BS-19436
• 3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester

• MDL： MFCD12026088
• Inchi： 1S/C14H18BF3O3/c1-9-6-10(8-11(7-9)19-14(16,17)18)15-20-12(2,3)13(4,5)21-15/h6-8H,1-5H3
• InChI Key： FTVLDBHZEMFMKS-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C=C(B2OC(C)(C)C(C)(C)O2)C=1)(F)F

Computed Properties

• Exact Mass: 302.13000
• Monoisotopic Mass: 302.1301091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 3.19280

Additional information on 3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester

Introduction to 3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester (CAS No. 1150561-56-0)

3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester (CAS No. 1150561-56-0) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This compound, also known as 3-Me-5-CF₃O-C₆H₃-B(OiPr)₂, is a boronic acid pinacol ester that has gained significant attention due to its unique properties and wide-ranging applications in various chemical and biological processes.

The structure of 3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester consists of a phenyl ring substituted with a methyl group at the 3-position and a trifluoromethoxy group at the 5-position. The boronic acid pinacol ester moiety attached to the phenyl ring makes it an excellent reagent for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds, pharmaceuticals, and materials science.

In recent years, the use of boronic acid pinacol esters has been extensively studied in the context of drug discovery and development. The trifluoromethoxy group in 3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester imparts unique electronic and steric properties, making it particularly useful in the design of molecules with enhanced pharmacological profiles. For instance, the trifluoromethoxy group can influence the lipophilicity, metabolic stability, and binding affinity of drug candidates, thereby improving their therapeutic potential.

The synthetic versatility of 3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester has been demonstrated in numerous studies. One notable application is its use in the synthesis of fluorinated compounds, which are increasingly important in medicinal chemistry due to their improved biological properties. For example, a recent study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of a series of fluorinated analogs of an antiviral drug candidate. The resulting compounds exhibited enhanced antiviral activity and improved pharmacokinetic properties compared to their non-fluorinated counterparts.

Beyond its applications in drug discovery, 3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester has also found utility in materials science. The boronic acid pinacol ester functionality allows for controlled cross-coupling reactions, which are essential for the synthesis of advanced materials such as polymers and organic semiconductors. A study published in Advanced Materials highlighted the use of this compound in the preparation of conjugated polymers with tunable electronic properties, demonstrating its potential for applications in organic electronics and photovoltaic devices.

The safety and handling of 3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester are important considerations for researchers working with this compound. While it is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, 3-Methyl-5-(trifluoromethoxy)phenylboronic Acid Pinacol Ester (CAS No. 1150561-56-0) is a valuable reagent with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and synthetic versatility make it an essential tool for researchers aiming to develop new drugs, materials, and advanced technologies. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its importance in the scientific community.